Ethyl 5-{[(1,3-benzodioxol-5-ylmethyl)amino]methyl}-1,2-oxazole-3-carboxylate

• Molecular Formula: C15H16N2O5
• Molecular Weight: 304.30 g/mol
• IUPAC Name: ethyl 5-[(1,3-benzodioxol-5-ylmethylamino)methyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C15H16N2O5/c1-2-19-15(18)12-6-11(22-17-12)8-16-7-10-3-4-13-14(5-10)21-9-20-13/h3-6,16H,2,7-9H2,1H3
• InChI Key: VJVDGHNPHJGOLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)CNCC2=CC3=C(C=C2)OCO3

Description

ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE is a complex organic compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound features a benzodioxole moiety, an isoxazole ring, and an ethyl ester group, making it a versatile molecule for synthetic and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE typically involves multiple steps, starting with the preparation of the benzodioxole moiety. One common method involves the cyclization of catechol with formaldehyde under acidic conditions to form the benzodioxole ring . The isoxazole ring can be synthesized via a 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkene . The final step involves the coupling of the benzodioxole moiety with the isoxazole ring through an amine linkage, followed by esterification to introduce the ethyl ester group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of green chemistry principles to minimize waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce double bonds or nitro groups.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or lithium diisopropylamide to replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Hydrogen gas with palladium on carbon, lithium aluminum hydride, and sodium borohydride.

Substitution: Sodium hydride, lithium diisopropylamide, and various alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects such as reduced inflammation or cancer cell proliferation . The benzodioxole moiety is known to interact with various biological targets, while the isoxazole ring can enhance the compound’s stability and bioavailability .

Comparison with Similar Compounds

Similar Compounds

1-(1,3-Benzodioxol-5-yl)ethanol: Shares the benzodioxole moiety but lacks the isoxazole ring and ethyl ester group.

2-[(1,3-Benzodioxol-5-yl)methylamino]-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one: Contains a similar benzodioxole moiety but has different functional groups and a more complex structure.

Uniqueness

ETHYL 5-{[(1,3-BENZODIOXOL-5-YLMETHYL)AMINO]METHYL}-3-ISOXAZOLECARBOXYLATE is unique due to its combination of a benzodioxole moiety, an isoxazole ring, and an ethyl ester group. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds .